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Compound of Interest

Compound Name: Neryl butyrate

Cat. No.: B1588603

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of neryl butyrate, a
widely used fragrance and flavoring agent, in various organic solvents. Understanding the
solubility characteristics of this ester is crucial for its effective formulation, application, and for
toxicological and metabolic studies. This document presents quantitative solubility data,
detailed experimental protocols for solubility determination, and a logical workflow for
assessing solvent compatibility.

Core Properties of Neryl Butyrate

Neryl butyrate, also known as [(2Z)-3,7-dimethylocta-2,6-dienyl] butanoate, is a colorless to
pale yellow liquid with a sweet, leafy, and floral odor.[1] It is a carboxylic ester with the chemical
formula C14H2402 and a molecular weight of 224.34 g/mol .[1][2] While it is practically
insoluble in water[1][3][4][5][6], it exhibits good solubility in alcohols and other organic solvents.

[1]141(5]07118]

Quantitative Solubility Data

The solubility of neryl butyrate has been determined in a range of organic solvents. The
following table summarizes the available quantitative data, providing a valuable resource for
solvent selection in formulation and research.
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Solvent Solubility (g/L)
Tetrahydrofuran (THF) 2351.87
1,4-Dioxane 2129.1
Diethyl Ether 1705.57
Ethanol 1672.43
Methanol 1364.83
Isopropanol 1362.86
Ethyl Acetate 1263.06
n-Butanol 1257.23
Acetone 1220.9
n-Propanol 1139.69
Cyclopentyl methyl ether 1151.62
Cyclopentanone 1095.27
2-Butanone 1039.05
gamma-Butyrolactone 983.34
2-Pentanone 992.23
1-methoxy-2-propanol 871.05
Isobutanol 865.82
Acetonitrile 805.28
Methyl Acetate 734.36
N,N-Dimethylformamide (DMF) 725.45
Chlorobenzene 677.3
Anisole 592.02
Toluene 605.3
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p-Xylene 515.14

m-Xylene 411.94

0-Xylene 362.02

Dimethyl Carbonate 145.09

Formic Acid 129.44

n-Octane 55.26

Formamide 194.92

Water 0.18[4], 0.7127 (at 25 °C, est.)[7][8][9]

Data sourced from Scent.vn, unless otherwise cited.[4]

In addition to the quantitative data, semi-quantitative solubility has been reported as 1 ml of
neryl butyrate in 6 ml of 80% ethanol.[1][4][5]

Experimental Protocol for Solubility Determination

While specific experimental protocols for neryl butyrate are not extensively published, a
standard methodology for determining the solubility of esters in organic solvents can be reliably
applied. The saturation shake-flask method is a widely accepted and robust technique for
determining thermodynamic solubility.[10]

Objective: To determine the saturation solubility of neryl butyrate in a selected organic solvent
at a specific temperature.

Materials:

Neryl butyrate (high purity)

Selected organic solvent (analytical grade)

Stoppered flasks or vials (e.g., borosilicate glass)

Constant temperature orbital shaker or water bath
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e Analytical balance

e Centrifuge

o Syringe filters (e.g., 0.45 um PTFE)

e Volumetric flasks and pipettes

» Analytical instrument for quantification (e.g., Gas Chromatography with Flame lonization
Detector (GC-FID) or High-Performance Liquid Chromatography with UV detector (HPLC-
uv))

Procedure:

» Preparation of the Solvent System: Prepare the selected organic solvent. If a mixture of
solvents is used, prepare it volumetrically.

o Addition of Excess Solute: Add an excess amount of neryl butyrate to a stoppered flask
containing a known volume of the solvent. The presence of undissolved solid is necessary to
ensure that saturation is reached.[10]

o Equilibration: Place the flasks in a constant temperature orbital shaker or water bath. Agitate
the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.
The time required for equilibration may need to be determined experimentally.

o Phase Separation: After equilibration, allow the flasks to stand undisturbed at the same
temperature to allow the excess solid to sediment.[10] For finer suspensions, centrifugation
can be used to achieve a clear separation of the solid and liquid phases.

o Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the clear supernatant
using a pipette. To remove any remaining solid particles, filter the aliquot through a syringe
filter into a pre-weighed vial.

¢ Quantification:

o Gravimetric Method: Evaporate the solvent from the filtered aliquot under a gentle stream
of nitrogen or in a vacuum oven at a controlled temperature. Weigh the remaining neryl
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butyrate residue. The solubility can then be calculated in g/L.

o Chromatographic Method: Prepare a series of standard solutions of neryl butyrate of
known concentrations in the selected solvent. Analyze both the standards and the filtered
sample aliquot using a validated GC-FID or HPLC-UV method. Construct a calibration
curve from the standard solutions and use it to determine the concentration of neryl
butyrate in the sample.

o Data Analysis: Perform the experiment in triplicate to ensure the reproducibility of the results.
Calculate the mean solubility and the standard deviation.

Logical Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for assessing the solubility of a compound
like neryl butyrate in a new solvent system.
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Caption: Workflow for Determining Neryl Butyrate Solubility.
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This comprehensive guide provides essential data and methodologies for professionals
working with neryl butyrate. The provided solubility table and experimental protocol offer a
strong foundation for formulation development, analytical method development, and further
research into the applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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